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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753

Performance Showdown: Disperse Blue 183 in
Textile Finishing

For researchers and scientists in the textile industry, the selection of the appropriate dye is
paramount to achieving desired coloration and performance characteristics of the final product.
This guide provides a comprehensive comparison of Disperse Blue 183 against two common
alternatives, Disperse Blue 79 and Disperse Blue 60, across various textile finishing processes.
The evaluation is based on key performance indicators such as colorfastness to light, washing,
sublimation, and rubbing.

Disperse Blue 183 is a monoazo dye known for its bright, vibrant blue shade and is frequently
used for dyeing polyester and its blends.[1] It is recognized for its good overall fastness
properties, making it a versatile choice in textile applications.[1] This guide aims to provide an
objective analysis of its performance in relation to other widely used blue disperse dyes,
supported by experimental data from various sources.

Comparative Performance Data

The following tables summarize the fastness properties of Disperse Blue 183 and its
alternatives. The ratings are based on standardized testing methodologies, with higher values
indicating better performance. It is important to note that while the data has been compiled
from technical datasheets and reliable sources, slight variations in testing conditions between
sources may exist.
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Table 1: Colorfastness Properties of Disperse Blue Dyes

) ) Sublimati
Light Washing . .
on Rubbing Rubbing
Fastness Fastness
Dye C.l. Name Fastness Fastness Fastness
(Xenon (ISO 105-
(ISO 105-  (Dry) (Wet)
Arc) C06)
PO1)
Disperse 11078 5[2] 4-5[2] 42] 4-5[2] 4-5[2]
Blue 183:1
Disperse 4[3] 4[3] 4-5[3] 4[3] 4-5[3]
Blue 79
Disperse
61104 6-7[4] 4-5[4] 4-5[4] 4-5[4] 4-5[4]
Blue 60

Note: Light fastness is typically rated on a scale of 1-8, while other fastness properties are
rated on a scale of 1-5.

Performance in Key Textile Finishing Processes

The choice of dyeing process is critical in determining the final properties of the dyed textile.
Disperse Blue 183 is suitable for several application methods, primarily for polyester fibers.

High-Temperature Dyeing: This is a common method for dyeing polyester due to its crystalline
and hydrophobic nature. In this process, dyeing is carried out under high temperature (typically
130°C) and pressure, which allows the dye molecules to penetrate the fiber structure.
Disperse Blue 183 generally exhibits good performance in high-temperature dyeing, offering
good dye uptake and levelness.[5] When comparing with alternatives, Disperse Blue 79 is also
well-suited for high-temperature and high-pressure methods, particularly for achieving darker
shades.[6] Disperse Blue 60 is also applicable in high-temperature exhaust dyeing processes.

[7]

Thermosol Dyeing: This continuous process involves padding the fabric with a dye dispersion,
followed by drying and then heating (thermofixation) at high temperatures (e.g., 180-220°C).[8]
This method is highly efficient for large-scale production.[8] Disperse Blue 183 is suitable for
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the thermosol process.[9] Both Disperse Blue 79 and Disperse Blue 60 are also indicated for
use in thermosol dyeing.[3][4] The high sublimation fastness of Disperse Blue 79 and Disperse
Blue 60 (rated 4-5) is a key advantage in this high-temperature process.[3][4]

Carrier Dyeing: This method allows for dyeing of polyester at atmospheric pressure and lower
temperatures (around 100°C) with the aid of a "carrier,” a chemical agent that swells the fiber to
facilitate dye uptake. While this method is less common now due to environmental concerns
associated with some carriers, it can be an option. The performance of disperse dyes in this
process is highly dependent on the specific carrier used and the dye's molecular size.

Experimental Protocols

To ensure accurate and reproducible comparison of dye performance, standardized
experimental protocols are essential. The following are detailed methodologies for the key
fastness tests cited in this guide.

Light Fastness (ISO 105-B02): This test determines the resistance of the color of textiles to the
action of an artificial light source representative of natural daylight (Xenon arc lamp).

e Apparatus: Xenon arc lamp apparatus, blue wool standards, grey scale for assessing
change in color.

e Procedure: A specimen of the dyed textile is exposed to light from a xenon arc lamp under
specified conditions. Simultaneously, a set of blue wool lightfastness standards are exposed.
The fastness is assessed by comparing the change in color of the specimen with that of the
blue wool standards.

Washing Fastness (ISO 105-C06): This method is designed to determine the resistance of the
color of textiles to domestic and commercial laundering procedures.

o Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a
thermostatically controlled water bath, stainless steel balls, multifibre adjacent fabric, grey
scales.

e Procedure: A specimen of the dyed textile, in contact with a multifibre adjacent fabric, is
laundered in a soap or soap and soda solution. The severity of the action is controlled by the
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temperature, time of treatment, and the inclusion of stainless steel balls. The change in color
of the specimen and the staining of the adjacent fabric are assessed using the grey scales.

Sublimation Fastness (ISO 105-P01): This test assesses the resistance of the color of textiles
to the action of dry heat, as in processes like pleating, setting, or calendering.

e Apparatus: Heating device capable of maintaining a specified temperature.

o Procedure: The dyed specimen is placed between two undyed fabrics and subjected to a
specific temperature for a set duration. The change in color of the specimen and the staining
of the adjacent undyed fabrics are evaluated using the grey scales.

Rubbing Fastness (AATCC Test Method 8): This test determines the amount of color
transferred from the surface of a colored textile material to other surfaces by rubbing.

 Apparatus: Crockmeter.

e Procedure: A colored test specimen is rubbed with a dry and a wet white crocking cloth
under controlled conditions. The amount of color transferred to the white cloths is then
assessed by comparison with a grey scale for staining or a chromatic transference scale.

Logical Workflow for Dye Selection

The selection of a disperse dye for a specific application involves a logical progression of
considerations, from the desired shade and fastness properties to the intended finishing
process and cost-effectiveness.
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Identify Potential Dye Candidates
(e.g., Disperse Blue 183, 79, 60)

Evaluate Fastness Data
(Light, Wash, Sublimation, Rubbing)

Consider Finishing Process Compatibility
(High-Temp, Thermosol, Carrier)

Conduct Laboratory Trials
(Dyeing and Fastness Testing)

Assess Cost-Effectiveness

Final Dye Selection

Click to download full resolution via product page
Caption: Logical workflow for selecting a disperse dye.

In conclusion, Disperse Blue 183 offers a balanced profile of good fastness properties, making
it a reliable choice for many polyester dyeing applications. However, for processes requiring
very high light fastness, Disperse Blue 60 may be a superior alternative. For applications
demanding high sublimation fastness, both Disperse Blue 60 and Disperse Blue 79 present
strong performance. The ultimate selection will depend on a careful evaluation of the specific
requirements of the end-product and the chosen manufacturing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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